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Known Mechanism of RCM-1

The table below summarizes the core information about RCM-1 found in the scientific literature.

Aspect Description

Primary Identity Small molecule inhibitor of the transcription factor FOXM1 [1].

Secondary Action Also identified as an inhibitor of the IL-13/STAT6 signaling pathway [1].

Known Biological
Context

Studied in host immune responses to the parasitic worm Hymenolepis nana; its

role in circadian rhythm regulation is not established in available literature [1].

Potential Indirect Link to Circadian Rhythms

While no direct link between RCM-1 and the circadian clock is documented, a theoretical connection exists

through its target, FOXM1.

The core circadian clock is a transcription-translation feedback loop (TTFL) governed by clock genes like

CLOCK, BMAL1, PER, and CRY [2] [3] [4]. This master clock in the suprachiasmatic nucleus (SCN)

coordinates peripheral clocks in organs throughout the body [3] [5].
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The circadian clock tightly regulates the cell cycle by controlling the expression of key genes at different

phases [3]. FOXM1 is a master regulator of the G2/M cell cycle phase transition. Since the circadian clock

can rhythmically control the expression and activity of cell cycle genes, FOXM1 could potentially be one of

the downstream effectors. Inhibiting FOXM1 with RCM-1 might therefore disrupt a clock-output pathway

that controls cell proliferation timing.

This potential relationship can be visualized in the following pathway diagram.
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A theoretical model linking circadian output to RCM-1's target.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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